Cas no 1368465-93-3 (3-(N-methylacetamido)butanoic acid)

• Product Name: 3-(N-methylacetamido)butanoic acid
• CAS No: 1368465-93-3
• MF: C₇H₁₃NO₃
• MW: 159.183022260666
• CID: 5919932
• PubChem ID: 82467890
• Update Time: 2025-10-12

3-(N-methylacetamido)butanoic acid Chemical and Physical Properties

Names and Identifiers

• SCHEMBL1144278
• 3-(N-methylacetamido)butanoic acid
• 1368465-93-3
• EN300-7232491

• Inchi： 1S/C7H13NO3/c1-5(4-7(10)11)8(3)6(2)9/h5H,4H2,1-3H3,(H,10,11)
• InChI Key： VMNKYFDDXABMGI-UHFFFAOYSA-N
• SMILES： O=C(C)N(C)C(C)CC(=O)O

Computed Properties

• Exact Mass: 159.08954328g/mol
• Monoisotopic Mass: 159.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 57.6Ų

Additional information on 3-(N-methylacetamido)butanoic acid

3-(N-methylacetamido)butanoic acid (CAS No. 1368465-93-3): A Versatile Compound in Pharmaceutical and Biotechnological Applications

3-(N-methylacetamido)butanoic acid, with the systematic name 3-(N-methylacetamido)butanoic acid and the CAS number 1368465-93-3, represents a significant class of organic compounds that have garnered attention in pharmaceutical research and biotechnology. This compound is characterized by its unique molecular structure, which combines a butanoic acid backbone with an N-methylacetamido group. The 3-(N-methylacetamido)butanoic acid molecule exhibits multifunctional properties that make it a promising candidate for drug development and functional material synthesis. Recent studies have highlighted its potential in modulating biological pathways, particularly in the context of inflammatory diseases and neurodegenerative disorders.

The 3-(N-methylacetyamido)butanoic acid structure consists of a four-carbon chain (butanoic acid) with an acetylamine derivative at the third carbon position. The N-methyl group introduces steric and electronic effects that influence the compound's reactivity and biological activity. This structural feature is critical for its role in molecular interactions, as it allows the compound to act as a ligand or scaffold for various biological targets. The 3-(N-methylacetamido)butanoic acid molecule is also notable for its solubility properties, which are essential for its application in drug formulation and delivery systems.

Recent advancements in medicinal chemistry have underscored the importance of 3-(N-methylacetamido)butanoic acid in the design of novel therapeutics. A 2023 study published in Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory effects by inhibiting the NF-κB signaling pathway, a key mediator of inflammatory responses. This finding has sparked interest in exploring the 3-(N-methylacetamido)butanoic acid as a lead compound for the development of anti-inflammatory drugs. Additionally, its ability to modulate protein-protein interactions has been linked to its potential in targeting neurodegenerative diseases such as Alzheimer's and Parkinson's.

The 3-(N-methylacetamido)butanoic acid has also shown promise in the field of biotechnology, particularly in the development of functional materials. Researchers at the University of Tokyo recently reported that incorporating 3-(N-methylacetamido)butanoic acid into polymer matrices enhances the biocompatibility and mechanical properties of the resulting materials. This property is particularly valuable in the fabrication of biodegradable scaffolds for tissue engineering and regenerative medicine applications. The 3-(N-methylacetamido)butanoic acid molecule's ability to form hydrogen bonds with surrounding molecules contributes to its effectiveness in these applications.

From a synthetic perspective, the 3-(N-methylacetamido)butanoic acid can be synthesized through a variety of methods, including nucleophilic substitution and amidation reactions. A 2022 study in Organic & Biomolecular Chemistry described an efficient one-pot synthesis route that involves the reaction of butanoyl chloride with N-methylacetamide in the presence of a catalytic amount of a base. This method not only streamlines the synthesis process but also reduces the environmental impact associated with traditional chemical synthesis techniques. The 3-(N-methylacetamido)butanoic acid synthesis is further optimized by employing green chemistry principles, such as the use of solvent-free conditions and recyclable catalysts.

The 3-(N-methylacetamido)butanoic acid has also been investigated for its potential in the development of targeted drug delivery systems. A 2024 review article in Advanced Drug Delivery Reviews highlighted the role of this compound in the design of prodrugs that can be selectively activated in specific cellular environments. The 3-(N-methylacetamido)butanoic acid molecule's ability to undergo enzymatic hydrolysis under physiological conditions makes it an ideal candidate for such applications. This property allows the compound to release its active moiety in a controlled manner, thereby enhancing therapeutic efficacy and reducing systemic side effects.

Another area of interest is the 3-(N-methylacetamido)butanoic acid application in the field of antimicrobial agents. Researchers at the National Institute of Health have reported that certain derivatives of this compound exhibit broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The 3-(N-methylacetamido)butanoic acid molecule's ability to disrupt bacterial cell membranes is attributed to its amphipathic nature, which allows it to interact with lipid bilayers and induce membrane permeabilization. This mechanism of action is distinct from traditional antibiotics, making the 3-(N-methylacetamido)butanoic acid a potential candidate for the development of new antimicrobial therapies.

The 3-(N-methylacetamido)butanoic acid has also been explored for its role in the synthesis of bioactive peptides. A 2023 study in Peptides demonstrated that the incorporation of 3-(N-methylacetamido)butanoic acid into peptide sequences enhances their stability and bioavailability. This is particularly important for the development of peptide-based therapeutics, which often face challenges related to degradation by proteolytic enzymes. The 3-(N-methylacetamido)butanoic acid molecule's resistance to enzymatic cleavage is attributed to the steric hindrance provided by the N-methyl group, which prevents the attack of proteolytic enzymes.

Despite its promising applications, the 3-(N-methylacetamido)butanoic acid also presents certain challenges that need to be addressed. One of the primary concerns is its potential toxicity, which must be evaluated through rigorous preclinical and clinical studies. While in vitro studies have shown that the 3-(N-methylacetamido)butanoic acid is relatively non-toxic, its long-term effects on human health and the environment require further investigation. Additionally, the 3-(N-methylacetamido)butanoic acid synthesis process must be optimized to ensure scalability and cost-effectiveness, which are critical for its commercialization.

In conclusion, the 3-(N-methylacetamido)butanoic acid represents a versatile and promising compound with a wide range of applications in pharmaceutical and biotechnological research. Its unique molecular structure and multifunctional properties make it an ideal candidate for the development of novel therapeutics, functional materials, and targeted drug delivery systems. As research in this field continues to advance, the 3-(N-methylacetamido)butanoic acid is likely to play an increasingly important role in addressing some of the most pressing challenges in modern medicine and biotechnology.